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Compound of Interest

Compound Name: Decamethylcyclopentasiloxane

Cat. No.: B1670010 Get Quote

An in-depth guide for researchers and drug development professionals on the environmental

risks associated with decamethylcyclopentasiloxane (D5) in comparison to other widely used

cyclic siloxanes, octamethylcyclotetrasiloxane (D4) and dodecamethylcyclohexasiloxane (D6).

This guide provides a comprehensive comparison of the ecotoxicological profiles of D5, D4,

and D6, focusing on their persistence, bioaccumulation potential, and toxicity (PBT). The

information is compiled from various scientific studies and regulatory assessments to support

informed decision-making in research and development.

Comparative Ecotoxicological Data
The following tables summarize key quantitative data for the PBT assessment of D4, D5, and

D6. These values are essential for understanding the potential environmental impact of these

substances.

Table 1: Physicochemical Properties and Persistence
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Parameter
D4
(Octamethylcyclote
trasiloxane)

D5
(Decamethylcyclop
entasiloxane)

D6
(Dodecamethylcycl
ohexasiloxane)

CAS Number 556-67-2[1] 541-02-6[1] 540-97-6[1]

Molecular Weight (

g/mol )
296.62 370.77 444.92

Water Solubility

(mg/L)
0.056 0.017 0.005

Vapor Pressure (Pa at

25°C)
132 40 11

Log Kow (Octanol-

Water Partition

Coefficient)

6.49[2] 8.07 8.87

Half-life in Air (days) ~10-20 ~10-20 ~10-20

Half-life in Water

(days)
Not persistent[2]

Persistent (hydrolysis

half-life > 60 days)[3]
Very Persistent

Half-life in Sediment

(days)

Persistent (49 to 588

days)[2]

Very Persistent (>180

days)[3]
Very Persistent

Table 2: Bioaccumulation Potential
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Parameter
D4
(Octamethylcyclote
trasiloxane)

D5
(Decamethylcyclop
entasiloxane)

D6
(Dodecamethylcycl
ohexasiloxane)

Bioconcentration

Factor (BCF) in fish

(L/kg)

12,400 - 14,900[2][4] 7,060[4] ~1,909[5]

Biomagnification

Factor (BMF)
Does not biomagnify

Does not biomagnify;

biodilution observed[6]

Does not

biomagnify[5]

Regulatory Status Bioaccumulative (B)[1]
Very Bioaccumulative

(vB)[1]

Very Bioaccumulative

(vB)[1]

Table 3: Ecotoxicity

Endpoint
D4
(Octamethylcyclote
trasiloxane)

D5
(Decamethylcyclop
entasiloxane)

D6
(Dodecamethylcycl
ohexasiloxane)

Acute Fish 96-hr LC50

(mg/L)
> water solubility > water solubility[4] > water solubility

Chronic Fish NOEC

(mg/L)
0.0044 (daphnia)[7]

No adverse effects

observed up to water

solubility[6][8]

Data not readily

available

Sediment Organism

Toxicity
Effects observed[2]

Effects in some

sediment organisms

at higher

concentrations[8]

Potential for effects

Regulatory Status Toxic (T)[1]
Not classified as Toxic

(T)[4]

Not classified as Toxic

(T)

Experimental Protocols Overview
The ecotoxicological data presented above are generated using standardized testing protocols,

primarily those developed by the Organisation for Economic Co-operation and Development
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(OECD). These guidelines ensure data quality and comparability across different studies and

regulatory frameworks.

Bioconcentration/Bioaccumulation: OECD 305
This guideline details the procedures for determining the bioconcentration and bioaccumulation

of chemicals in fish.[9][10][11][12]

Principle: Fish are exposed to a chemical in the water (for bioconcentration) or through their

diet (for bioaccumulation) for a specific period (uptake phase), followed by a period in a

clean environment (depuration phase). The concentration of the chemical in the fish tissue is

measured over time to calculate the BCF or BMF.

Test Organisms: Commonly used species include Zebrafish (Danio rerio), Rainbow Trout

(Oncorhynchus mykiss), and Fathead Minnow (Pimephales promelas).

Exposure Conditions: The test is typically conducted under flow-through conditions to

maintain a constant concentration of the test substance. Water quality parameters such as

temperature, pH, and dissolved oxygen are carefully controlled.

Endpoints: The primary endpoints are the Bioconcentration Factor (BCF) and the

Biomagnification Factor (BMF). The uptake and depuration rate constants are also

determined.

Fish Early-life Stage Toxicity Test: OECD 210
This test assesses the effects of chemicals on the early developmental stages of fish, which

are often more sensitive than adult fish.[3][8][13][14][15]

Principle: Fertilized fish eggs are exposed to a range of concentrations of a chemical from

shortly after fertilization until a specific time post-hatch.

Test Organisms: Zebrafish (Danio rerio) and other fish species with a relatively short early

life stage are used.

Exposure Conditions: The test is typically conducted as a semi-static or flow-through test,

with regular renewal of the test solutions.
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Endpoints: The primary endpoints are hatching success, larval survival, and growth (length

and weight). The No Observed Effect Concentration (NOEC) and the Lowest Observed

Effect Concentration (LOEC) are determined.

Sediment-Water Chironomid Toxicity Test: OECD 218 &
219
These guidelines are used to assess the toxicity of chemicals in sediment to sediment-dwelling

organisms.[16][17][18][19][20]

Principle: Larvae of chironomids (non-biting midges) are exposed to sediment spiked with

the test chemical (OECD 218) or to clean sediment with the chemical introduced into the

overlying water (OECD 219).

Test Organisms:Chironomus riparius or Chironomus tentans are the standard test species.

Exposure Conditions: The test is conducted in a controlled laboratory setting with

standardized sediment and water characteristics.

Endpoints: The primary endpoints are the emergence rate of adult midges and the

development time. Larval survival and growth can also be assessed. The ECx (concentration

causing x% effect), NOEC, and LOEC are determined.

Visualizing Environmental Fate and Risk
Assessment
The following diagrams, generated using the DOT language, illustrate key processes in the

ecotoxicological risk assessment of siloxanes.
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Caption: Environmental fate and transport pathways of cyclic siloxanes.
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Caption: Logical flow of an ecotoxicological risk assessment for chemicals.

Discussion and Conclusion
The ecotoxicological profiles of D4, D5, and D6 show both similarities and important

distinctions. All three are characterized by low water solubility, high octanol-water partition

coefficients, and a tendency to partition to sediment in aquatic environments. They are also all

considered persistent or very persistent in sediment.

A key differentiator is their bioaccumulation potential and toxicity classification. D4 is classified

as Persistent, Bioaccumulative, and Toxic (PBT), while D5 and D6 are identified as very

Persistent and very Bioaccumulative (vPvB) substances.[1] The "Toxic" classification for D4 is

driven by observed effects on aquatic organisms at low concentrations. In contrast, D5 has not

been found to cause acute toxicity to aquatic organisms up to its limit of water solubility.[4]

However, there is evidence to suggest that D5 may cause adverse effects to sediment-dwelling

organisms at higher concentrations.[8]

While both D4 and D5 have high BCF values, studies indicate that they do not biomagnify in

the food web; in fact, biodilution has been observed for D5.[6] This is a critical factor in their

overall risk assessment.

The high volatility of these cyclic siloxanes is another important aspect of their environmental

fate. A significant portion of these compounds released to the environment is expected to

volatilize into the atmosphere, where they undergo degradation.[4]

In conclusion, while D5 is classified as a vPvB substance, its ecotoxicological risk profile differs

from that of D4, primarily due to its lower toxicity to aquatic organisms. The risk assessment of

D5 and other siloxanes is a complex process that requires careful consideration of their

physicochemical properties, environmental fate, and the specific endpoints of concern. This

guide provides a foundational understanding to aid researchers and professionals in navigating

the environmental considerations of these widely used compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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